Cas no 66625-24-9 (2H-Thiopyran, 4-butyltetrahydro-)

• Product Name: 2H-Thiopyran, 4-butyltetrahydro-
• CAS No: 66625-24-9
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 396066
• PubChem ID: 575327
• Update Time: 2025-04-19

2H-Thiopyran, 4-butyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 4-butyltetrahydro-
• 4-butylthiane
• SCHEMBL13036480
• DTXSID40341722
• DKPOBDMBFWBVFX-UHFFFAOYSA-N
• 4-Butyltetrahydro-2H-thiopyran
• 66625-24-9
• 4-Butyltetrahydro-2H-thiopyran #
• 4-n-Butylthiane

• Inchi： 1S/C9H18S/c1-2-3-4-9-5-7-10-8-6-9/h9H,2-8H2,1H3
• InChI Key： DKPOBDMBFWBVFX-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)CCCC

Computed Properties

• Exact Mass: 158.11304
• Monoisotopic Mass: 158.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes